Cas no 110153-74-7 (1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine)

• Product Name: 1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine
• CAS No: 110153-74-7
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5230483
• Update Time: 2026-03-07

1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine
• 1-Pyrrolidineethanamine, α-methyl-β-phenyl-

• Inchi： 1S/C13H20N2/c1-11(14)13(15-9-5-6-10-15)12-7-3-2-4-8-12/h2-4,7-8,11,13H,5-6,9-10,14H2,1H3
• InChI Key： CNACIQJCVBJSFL-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(C1C=CC=CC=1)C(N)C

Additional information on 1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine

Comprehensive Overview of 1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine (CAS No. 110153-74-7): Properties, Applications, and Research Insights

1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine, identified by its CAS number 110153-74-7, is a chemically significant compound that has garnered attention in both academic and industrial research. This molecule features a unique structural framework combining a phenyl group, a pyrrolidine ring, and an amine functionality, making it a versatile intermediate in organic synthesis. Its molecular formula, C₁₃H₂₀N₂, and distinct properties have led to its exploration in various scientific domains, including medicinal chemistry and material science.

In recent years, the demand for specialized amine derivatives like 1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine has surged due to their potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules. The compound's ability to act as a ligand or precursor in catalytic reactions further enhances its utility. For instance, its structural motifs are frequently leveraged in the synthesis of pharmaceutical intermediates, aligning with the growing trend of targeted drug delivery systems.

The compound's physicochemical properties, such as its solubility, melting point, and stability, are critical for its practical applications. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine and ensure its purity. These methods are essential for meeting the stringent quality standards required in industries such as pharmaceutical manufacturing and fine chemicals.

From an environmental and safety perspective, 1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine is handled with standard laboratory precautions. While it is not classified as a hazardous substance, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its integrity. This aligns with the broader industry focus on green chemistry and sustainable practices, which emphasize minimizing waste and optimizing synthetic routes.

Current research trends highlight the compound's potential in neuroscience and psychopharmacology, where its structural analogs are investigated for their interactions with neurotransmitter systems. However, it is crucial to note that any such applications require rigorous clinical validation and adherence to regulatory guidelines. The scientific community continues to explore its derivatives for their bioactivity, often publishing findings in peer-reviewed journals to advance collective knowledge.

In summary, 1-phenyl-1-(pyrrolidin-1-yl)propan-2-amine (CAS No. 110153-74-7) represents a compelling subject of study due to its multifaceted roles in chemistry and life sciences. Its synthesis, characterization, and applications reflect the intersection of innovation and practical utility, making it a valuable asset for researchers and industries alike. As interest in customized chemical solutions grows, this compound is poised to remain relevant in cutting-edge scientific endeavors.